Cas no 1783340-56-6 (5-Fluoro-4-phenylnicotinic acid)

• Product Name: 5-Fluoro-4-phenylnicotinic acid
• CAS No: 1783340-56-6
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4802322
• Update Time: 2023-08-17

5-Fluoro-4-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-phenylnicotinic acid

• Inchi： 1S/C12H8FNO2/c13-10-7-14-6-9(12(15)16)11(10)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： SQAVWUXNGVGMRY-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2